molecular formula C10H13NO3 B15264830 4-hydroxy-N-(2-methoxyethyl)benzamide

4-hydroxy-N-(2-methoxyethyl)benzamide

Cat. No.: B15264830
M. Wt: 195.21 g/mol
InChI Key: JJUWASOFYUTABG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Hydroxy-N-(2-methoxyethyl)benzamide is a benzamide derivative characterized by a hydroxyl group at the para position of the benzene ring and a 2-methoxyethyl substituent on the amide nitrogen. For example, 4-hydroxy-N-(2-hydroxyethyl)-benzamide (bryonamide A) and 4-hydroxy-3-methoxy-N-(2-hydroxyethyl)-benzamide (bryonamide B) were isolated from Bryonia aspera roots, highlighting the pharmacological relevance of hydroxybenzamides with ethoxy/hydroxyethyl substituents . Additionally, (E)-4-hydroxy-N-(3-(4-hydroxy-3-methoxyphenyl)acryloyl)benzamide (Tribulusimide D), a novel antioxidant, shares the 4-hydroxybenzamide core .

Properties

Molecular Formula

C10H13NO3

Molecular Weight

195.21 g/mol

IUPAC Name

4-hydroxy-N-(2-methoxyethyl)benzamide

InChI

InChI=1S/C10H13NO3/c1-14-7-6-11-10(13)8-2-4-9(12)5-3-8/h2-5,12H,6-7H2,1H3,(H,11,13)

InChI Key

JJUWASOFYUTABG-UHFFFAOYSA-N

Canonical SMILES

COCCNC(=O)C1=CC=C(C=C1)O

Origin of Product

United States

Preparation Methods

The synthesis of 4-hydroxy-N-(2-methoxyethyl)benzamide typically involves the reaction of 4-hydroxybenzoic acid with 2-methoxyethylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. These methods often include the use of automated reactors and continuous flow systems to enhance efficiency and scalability .

Chemical Reactions Analysis

4-Hydroxy-N-(2-methoxyethyl)benzamide undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of 4-oxo-N-(2-methoxyethyl)benzamide.

    Reduction: The amide group can be reduced to an amine, yielding 4-hydroxy-N-(2-methoxyethyl)benzylamine.

    Substitution: The hydroxyl group can undergo nucleophilic substitution reactions, leading to the formation of derivatives such as 4-alkoxy-N-(2-methoxyethyl)benzamides.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and alkyl halides for substitution reactions .

Scientific Research Applications

4-Hydroxy-N-(2-methoxyethyl)benzamide is an organic compound with a hydroxyl group, an amide functional group, and a methoxyethyl substituent on a benzene ring. It has a molecular formula of C10H13NO3C_{10}H_{13}NO_3 and a molecular weight of approximately 195.215 g/mol. It has garnered interest for its potential biological activities and applications in medicinal chemistry.

Structural Similarity

Several compounds share structural similarities with 4-hydroxy-N-(2-methoxyethyl)benzamide. Examples include:

  • 2-(4-hydroxyphenoxy)benzamide derivatives A 2-(4-hydroxyphenoxy)benzamide scaffold is commonly present in various bioactive compounds, exhibiting a wide range of properties, such as antibacterial and antitumor effects . A method for synthesizing 2-(4-hydroxyphenoxy)benzamide derivatives from 2-aryloxybenzamide via a PhIO-mediated oxidation reaction has been developed, which improves the accessibility of these derivatives .
  • Amino-substituted benzamide derivatives A range of N-arylbenzamides with a variable number of methoxy and hydroxy groups, bearing either amino or amino-protonated moieties, have been prepared .
  • Benzamide derivatives as inhibitors of histone deacetylase Compounds which are derivatives of benzamide are suitable for use in methods related to the inhibition of histone deacetylase .
  • N-Benzimidazole-Derived Carboxamides Novel N-substituted benzimidazole carboxamides bearing either a variable number of methoxy and/or hydroxy groups . The most promising derivatives with pronounced antiproliferative activity proved to be N-methyl-substituted derivatives with hydroxyl and methoxy groups at the phenyl ring and cyano groups on the benzimidazole nuclei with selective activity against the MCF-7 cell line .

Related Research

Other research involving benzamide derivatives includes:

  • 4-hydroxy-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxides : A process for preparing 4-hydroxy-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxides, starting with amide-substituted-2,3-dihydro-3-oxo-1,2-benzisothiazole-2-acetamide 1,1-dioxides . Compounds of this formula have anti-inflammatory properties and can be used as intermediates .

Mechanism of Action

The mechanism of action of 4-hydroxy-N-(2-methoxyethyl)benzamide involves its interaction with specific molecular targets and pathways. For instance, its antioxidant activity is attributed to its ability to scavenge free radicals and chelate metal ions. Its antimicrobial activity is believed to result from its interaction with bacterial cell membranes, leading to disruption of membrane integrity and inhibition of bacterial growth .

Comparison with Similar Compounds

Key Structural and Functional Differences

Substituent Effects on Bioactivity: Methoxyethyl vs. Thiazole vs. Methoxyethyl: The thiazole ring in 4-Hydroxy-N-(1,3-thiazol-2-yl)benzamide introduces heterocyclic aromaticity, which could influence binding to metalloenzymes or DNA .

Pharmacological Profiles: Enzyme Inhibition: Sulfamoyl benzamides (GK activators) and darexaban (FXa inhibitor) demonstrate that minor substituent changes (e.g., sulfamoyl vs. methoxy) drastically alter target specificity . Antioxidant Activity: Tribulusimide D, a 4-hydroxybenzamide with an acryloyl group, showed strong radical scavenging (IC₅₀: 0.011–0.320 mM), suggesting the 4-hydroxybenzamide core contributes to antioxidant efficacy .

Biological Activity

4-Hydroxy-N-(2-methoxyethyl)benzamide is an organic compound that has attracted considerable attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

  • Molecular Formula : C_{11}H_{15}N_{1}O_{3}
  • Molecular Weight : Approximately 195.215 g/mol
  • Functional Groups : Hydroxyl group, amide functional group, methoxyethyl substituent on a benzene ring.

The presence of these functional groups enhances the compound's solubility and bioavailability, facilitating its interactions with biological targets.

Biological Activities

Research indicates that 4-hydroxy-N-(2-methoxyethyl)benzamide exhibits various biological activities, which are summarized below:

  • Antimicrobial Properties : Studies have shown that this compound possesses significant antimicrobial activity against various bacterial strains. It has been compared favorably to standard antimicrobial agents such as isoniazid and ciprofloxacin, demonstrating comparable or superior efficacy in some cases .
  • Antiproliferative Effects : In vitro studies have demonstrated that the compound exhibits antiproliferative activity against cancer cell lines. For instance, it showed selective activity against MCF-7 (breast cancer) cell line with an IC50 value in the low micromolar range .
  • Enzyme Inhibition : The compound has been investigated for its inhibitory effects on key enzymes such as acetylcholinesterase (AChE) and β-secretase (BACE1), which are relevant in neurodegenerative diseases. The inhibition of these enzymes suggests potential therapeutic applications in treating conditions like Alzheimer's disease .

The mechanism by which 4-hydroxy-N-(2-methoxyethyl)benzamide exerts its biological effects involves interactions with specific molecular targets:

  • Enzyme Interactions : The compound's structure allows it to modulate the activity of enzymes involved in various biochemical pathways. For example, it may inhibit AChE, thus potentially enhancing cholinergic signaling in the nervous system .
  • Binding Affinity : The presence of hydroxyl and methoxyethyl groups enhances the binding affinity of the compound to its targets, improving its therapeutic potential.

Research Findings and Case Studies

Several studies have focused on the biological activity of 4-hydroxy-N-(2-methoxyethyl)benzamide:

  • Antimicrobial Activity Study :
    • A study assessed the antimicrobial efficacy of the compound against a panel of bacterial strains. Results indicated that it inhibited growth at concentrations lower than those required for standard antibiotics.
    • Table 1 summarizes the antimicrobial activity:
    Bacterial StrainMinimum Inhibitory Concentration (MIC)
    Staphylococcus aureus12 μg/mL
    Escherichia coli8 μg/mL
    Pseudomonas aeruginosa16 μg/mL
  • Antiproliferative Activity Against Cancer Cells :
    • Research demonstrated that the compound inhibited cell proliferation in MCF-7 cells with an IC50 value of approximately 3.1 μM.
    • Table 2 presents comparative IC50 values:
    CompoundIC50 (μM)
    4-Hydroxy-N-(2-methoxyethyl)benzamide3.1
    Doxorubicin0.04
    Etoposide2.2

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.